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An In-depth Technical Guide on the Creep and Fatigue Behavior of UNS N07041

For Researchers, Scientists, and Drug Development Professionals

Introduction
UNS N07041, commercially known as Waspaloy or René 41, is a nickel-based, age-

hardenable superalloy renowned for its exceptional high-temperature strength, creep

resistance, and corrosion resistance.[1][2] These properties make it a critical material in

demanding environments, particularly in the aerospace and gas turbine industries for

components such as turbine disks, blades, shafts, and afterburner parts.[3][4] The alloy's

performance at elevated temperatures is primarily attributed to its solid solution strengthening

elements like molybdenum and cobalt, and the precipitation of the gamma prime [γ'] phase

(Ni₃(Al, Ti)), which is induced by heat treatment.[1] Understanding the creep and fatigue

behavior of UNS N07041 is paramount for ensuring the structural integrity and reliability of

components operating under high stress and temperature. This guide provides a

comprehensive overview of the creep and fatigue characteristics of UNS N07041, supported by

quantitative data, detailed experimental methodologies, and visual representations of testing

workflows.

Chemical Composition
The nominal chemical composition of UNS N07041 is presented in Table 1. The precise

balance of elements is crucial for achieving the desired microstructure and mechanical

properties.
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Table 1: Nominal Chemical Composition of UNS N07041

Element Content (%)

Nickel (Ni) Balance

Chromium (Cr) 18.0 - 21.0

Cobalt (Co) 12.0 - 15.0

Molybdenum (Mo) 3.5 - 5.0

Titanium (Ti) 2.75 - 3.25

Aluminum (Al) 1.2 - 1.6

Iron (Fe) 2.0 max

Carbon (C) 0.02 - 0.10

Boron (B) 0.003 - 0.010

Zirconium (Zr) 0.02 - 0.12

Source:[2][5]

Creep Behavior
Creep is the time-dependent plastic deformation of a material under a constant load or stress

at elevated temperatures. For UNS N07041, creep resistance is a critical design parameter,

especially for components operating above 650°C (1200°F).

Quantitative Creep Data
The creep and stress-rupture properties of UNS N07041 are highly dependent on temperature

and the applied stress. The following tables summarize key stress-rupture data, indicating the

stress required to cause rupture at specific temperatures and time durations.

Table 2: Stress-Rupture Properties of UNS N07041
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Temperature (°C) Temperature (°F)
Stress for Rupture
in 100 h (MPa)

Stress for Rupture
in 1000 h (MPa)

650 1202 662 510

705 1301 517 393

760 1400 365 241

815 1499 221 138

871 1600 131 69

927 1701 69 33

Source:[6][7]

Table 3: Additional Stress-Rupture Data for UNS N07041

Temperature (°C) Temperature (°F) Stress (MPa) Rupture Time (h)

732 1350 517 -

816 1500 327.5 -

871 1600 186 -

927 1700 110 -

982 1800 62 -

Source:[8]

Experimental Protocol for Creep and Stress-Rupture
Testing
The creep and stress-rupture testing of UNS N07041 is typically conducted following

standardized procedures, such as those outlined in ASTM E139.[9][10]

1. Specimen Preparation:
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Material: The test specimens are machined from wrought or cast UNS N07041 that has

undergone a specific heat treatment to achieve the desired microstructure. A common heat

treatment involves solution treating at around 1080°C (1975°F) followed by a two-step aging

process at approximately 845°C (1550°F) and 760°C (1400°F).[1]

Geometry: Cylindrical specimens with threaded or button-head ends for gripping are

commonly used. The gauge section is precisely machined to have a uniform diameter and a

smooth surface finish to minimize stress concentrations.[11]

2. Experimental Setup:

Creep Testing Machine: A dead-weight or servo-electric creep testing machine capable of

applying a constant tensile load is used.[12]

Furnace: The specimen is enclosed in a high-temperature furnace capable of maintaining a

uniform and stable temperature along the gauge length, typically within ±2°C.

Extensometer: A high-temperature extensometer is attached to the specimen's gauge

section to measure the time-dependent elongation (creep strain).

Thermocouples: Thermocouples are attached to the specimen to monitor and control the test

temperature accurately.

3. Test Procedure:

The specimen is mounted in the grips of the creep machine.

The furnace is heated to the desired test temperature, and the specimen is allowed to

stabilize at that temperature.

The predetermined constant tensile load is applied smoothly to the specimen.

The elongation of the specimen is continuously monitored and recorded as a function of

time.

The test is continued until the specimen fractures (rupture test) or for a predetermined

duration (creep test).
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For stress-rupture tests, the primary data recorded is the time to failure at a given stress and

temperature. For creep tests, the output is a creep curve (strain versus time) from which the

minimum creep rate and time to a specific strain can be determined.
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Workflow for High-Temperature Creep Testing
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Caption: Workflow for High-Temperature Creep Testing.
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Fatigue Behavior
Fatigue is the progressive and localized structural damage that occurs when a material is

subjected to cyclic loading. The fatigue life of UNS N07041 is a critical consideration in

applications involving vibrations or thermal cycling.

Quantitative Fatigue Data
Fatigue data for UNS N07041 is often presented in the form of S-N curves (stress vs. number

of cycles to failure) for high-cycle fatigue (HCF) or as strain-life curves for low-cycle fatigue

(LCF). The data available from the search results is more qualitative, describing the

mechanisms of fatigue at different temperatures. However, some studies have investigated the

low-cycle fatigue behavior.

One study on the low-cycle fatigue of Waspaloy at 649°C (1200°F) showed that the failure

mechanisms are dependent on the microstructure, which is controlled by heat treatment. For a

coarse-grain/small-precipitate structure, failure occurred on principal planes in torsion and on

shear planes in uniaxial tension. For a fine-grain/large-precipitate structure, the failure

mechanisms were similar to those at room temperature and independent of the stress state.

[13] Another study found that at 427°C and 649°C, Waspaloy exhibited longer fatigue lifetimes

compared to low carbon Astroloy and IN-100.[14]

Experimental Protocol for Fatigue Testing
Strain-controlled low-cycle fatigue testing of UNS N07041 is typically performed in accordance

with standards such as ASTM E606.[15][16]

1. Specimen Preparation:

Material: Specimens are machined from UNS N07041 bar or forgings that have been

subjected to a specific heat treatment to achieve the desired grain size and gamma prime

precipitate morphology.

Geometry: Uniform gage section or hourglass specimens are used. The surface of the gauge

section is polished to a very smooth finish to prevent premature crack initiation from surface

imperfections.
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2. Experimental Setup:

Fatigue Testing Machine: A closed-loop, servo-hydraulic or electro-mechanical fatigue testing

machine is used. These machines can accurately control the strain applied to the specimen.

[2]

Heating System: For high-temperature fatigue tests, an induction furnace or a resistance

furnace is used to heat the specimen to the desired temperature.

Extensometer: A high-temperature axial extensometer is attached to the gauge section of the

specimen to measure and control the strain.

Control and Data Acquisition System: A computer-based system is used to control the test

parameters (strain amplitude, strain rate, temperature) and to record the stress, strain, and

number of cycles.

3. Test Procedure:

The specimen is mounted in the grips of the fatigue testing machine.

The specimen is heated to the test temperature and allowed to stabilize.

A cyclic strain is applied to the specimen. This is typically a fully reversed (R = -1), triangular

waveform with a constant strain amplitude and strain rate.[2]

The stress response of the material to the applied strain is monitored and recorded, often

resulting in the generation of hysteresis loops.

The test is continued until a predefined failure criterion is met, which is often a certain

percentage drop in the peak tensile stress, indicating the initiation of a fatigue crack.

The number of cycles to failure is recorded for a given set of test conditions (strain

amplitude, temperature).

Multiple tests are conducted at different strain amplitudes to generate a strain-life curve.
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Workflow for Strain-Controlled Fatigue Testing
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Caption: Workflow for Strain-Controlled Fatigue Testing.
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Factors Influencing Creep and Fatigue Behavior
The creep and fatigue properties of UNS N07041 are influenced by several factors:

Temperature: Both creep and fatigue resistance decrease significantly with increasing

temperature.

Stress/Strain Level: Higher applied stresses or strain amplitudes lead to shorter creep and

fatigue lives.

Microstructure: The size and distribution of the gamma prime precipitates, as well as the

grain size, play a crucial role. A coarser grain size is generally beneficial for creep resistance,

while a finer grain size can improve fatigue life.[16]

Environment: The operating environment, particularly the presence of oxygen, can lead to

oxidation-assisted crack initiation and propagation, which can be detrimental to both creep

and fatigue life at high temperatures.

Heat Treatment: The heat treatment procedure determines the microstructure and,

consequently, the mechanical properties of the alloy. Different heat treatments can be

optimized for either superior creep and stress-rupture properties or for enhanced tensile and

fatigue strength.[1]

Conclusion
UNS N07041 (Waspaloy) is a high-performance superalloy with excellent creep and fatigue

resistance at elevated temperatures, making it a suitable material for critical components in gas

turbines and aerospace applications. A thorough understanding of its behavior under these

conditions is essential for reliable design and life prediction. This guide has provided a

summary of the quantitative creep and fatigue data, along with an overview of the standardized

experimental protocols used to characterize these properties. The interplay between

temperature, stress, microstructure, and environment dictates the ultimate performance and

durability of this alloy in service. Further research into the specific effects of complex loading

conditions and environmental interactions will continue to enhance the understanding and

application of this vital engineering material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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